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Compound of Interest

Compound Name:
2',3'-Dichloro-2,2,2-

trifluoroacetophenone

Cat. No.: B1325217 Get Quote

An In-depth Technical Guide to 2',3'-Dichloro-2,2,2-trifluoroacetophenone

This technical guide provides a detailed overview of the chemical and physical properties of

2',3'-Dichloro-2,2,2-trifluoroacetophenone, catering to researchers, scientists, and

professionals in drug development.

Chemical Identity and Molecular Weight
2',3'-Dichloro-2,2,2-trifluoroacetophenone is an aromatic ketone. Its molecular structure

consists of a phenyl ring substituted with two chlorine atoms at the 2' and 3' positions and a

trifluoroacetyl group. The molecular weight of this compound has been computationally

determined to be 243.01 g/mol .[1]

A logical diagram illustrating the key identifiers and molecular formula of the compound is

provided below.

Figure 1. Chemical Identity of 2',3'-Dichloro-2,2,2-trifluoroacetophenone

2',3'-Dichloro-2,2,2-trifluoroacetophenone

IUPAC Name:
1-(2,3-dichlorophenyl)-2,2,2-trifluoroethanone

CAS Number:
886371-11-5

Molecular Formula:
C8H3Cl2F3O

Molecular Weight:
243.01 g/mol
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Figure 1. Chemical Identity Diagram

Physicochemical Properties
A summary of the key computed physical and chemical properties of 2',3'-Dichloro-2,2,2-
trifluoroacetophenone is presented in the table below. These properties are essential for

understanding its behavior in chemical reactions and biological systems.

Property Value Source

Molecular Weight 243.01 g/mol Computed by PubChem 2.1[1]

Molecular Formula C8H3Cl2F3O PubChem[1]

IUPAC Name
1-(2,3-dichlorophenyl)-2,2,2-

trifluoroethanone

Computed by LexiChem

2.6.6[1]

CAS Number 886371-11-5 EPA DSSTox[1]

Monoisotopic Mass 241.9513046 Da Computed by PubChem 2.1[1]

Topological Polar Surface Area 17.1 Å²
Computed by Cactvs

3.4.6.11[1]

Heavy Atom Count 14
Computed by Cactvs

3.4.6.11[1]

Hydrogen Bond Donor Count 0
Computed by Cactvs

3.4.6.11[1]

Hydrogen Bond Acceptor

Count
1

Computed by Cactvs

3.4.6.11[1]

Rotatable Bond Count 1
Computed by Cactvs

3.4.6.11[1]

XLogP3-AA 4 Computed by XLogP3 3.0[1]

Experimental Data and Protocols
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Detailed experimental protocols, including synthesis methods, signaling pathway involvement,

and specific biological activities for 2',3'-Dichloro-2,2,2-trifluoroacetophenone, are not

readily available in the public domain literature based on the performed search.

It is important to distinguish this compound from its isomer, 3',5'-Dichloro-2,2,2-

trifluoroacetophenone (CAS No. 130336-16-2). Extensive literature exists for the 3',5'-dichloro

isomer, which is a well-documented key intermediate in the synthesis of several veterinary

active pharmaceutical ingredients (APIs) such as Fluralaner, Lotilaner, and Afoxolaner, as well

as various agrochemicals.[2][3][4][5][6] Methodologies for the synthesis of the 3',5'-dichloro

isomer often involve Grignard reactions with trifluoroacetic anhydride or reactions with ethyl

trifluoroacetate.[4][5][7]

Due to the lack of specific experimental workflows for the 2',3'-dichloro isomer, a corresponding

visualization cannot be provided at this time.

Safety and Classification
Information regarding the specific hazards and toxicity of 2',3'-Dichloro-2,2,2-
trifluoroacetophenone is limited. As a fluorinated organic compound, it should be handled

with appropriate laboratory safety precautions, including the use of personal protective

equipment (PPE) and handling within a well-ventilated fume hood. For detailed safety

information, it is recommended to consult the Safety Data Sheet (SDS) from a commercial

supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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